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Compound of Interest

Compound Name: Tyrosinase-IN-35

Cat. No.: B15577426 Get Quote

Essential Safety and Handling Guide for
Tyrosinase-IN-35
Disclaimer: Specific safety data for "Tyrosinase-IN-35" is not publicly available. This guide is

based on established safety protocols for handling novel tyrosinase inhibitors and should be

used in conjunction with a thorough risk assessment by qualified personnel. Always consult

your institution's Environmental Health and Safety (EHS) department for specific guidance.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Tyrosinase-IN-35. It includes

procedural, step-by-step guidance for operations and disposal to ensure laboratory safety and

compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
Given the absence of specific toxicological data, Tyrosinase-IN-35 should be handled as a

potentially hazardous substance. The following table summarizes the required Personal

Protective Equipment (PPE).
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Protection Type Required Equipment Specifications & Rationale

Eye Protection
Safety glasses with side

shields or goggles

Essential to prevent contact

with eyes, which can cause

irritation or absorption.

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile)

Prevents skin contact and

absorption. Gloves must be

inspected prior to use and

removed using the proper

technique to avoid skin contact

with the outer surface.[1]

Skin and Body Standard laboratory coat

Protects against incidental skin

contact and contamination of

personal clothing.

Respiratory
Not required under normal use

with adequate ventilation

If there is a risk of generating

dust or aerosols, a suitable

respirator may be necessary.

Always work in a well-

ventilated area, preferably a

chemical fume hood.[2]

Operational and Handling Plan
Strict adherence to the following procedures is crucial to minimize exposure and ensure a safe

working environment.

Engineering Controls:

Always handle Tyrosinase-IN-35 in a well-ventilated area.[2]

For procedures that may generate dust or aerosols, a chemical fume hood is required.[3]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly and that an

emergency eyewash station and safety shower are accessible.[4]
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Weighing and Aliquoting:

Perform these tasks in a designated area, such as a fume hood, to contain any airborne

particles.

Use appropriate tools (e.g., spatulas, weighing paper) and clean them thoroughly after

use.

Solution Preparation:

Prepare stock solutions in a fume hood.

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

General Practices:

Avoid inhalation of any dust or fumes.[2]

Prevent all contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound.[2]

Storage:

Store Tyrosinase-IN-35 in a tightly sealed, properly labeled container.[2]

Keep the container in a cool, dry, and well-ventilated area away from incompatible materials.

[2]

Emergency Procedures
In the event of an exposure, follow these immediate first-aid measures.
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Remove contaminated clothing and rinse the

affected area with plenty of water.[2] If irritation

persists, seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[2]

Disposal Plan
Proper disposal of Tyrosinase-IN-35 and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused or expired Tyrosinase-IN-35 powder and any grossly

contaminated items (e.g., weighing papers, pipette tips) in a dedicated, clearly labeled

hazardous waste container.[5]

Liquid Waste: Solutions containing Tyrosinase-IN-35 should be collected in a separate,

labeled hazardous waste container.[5] Do not mix with other chemical waste streams unless

compatibility has been verified.

Contaminated PPE: Disposable gloves and other lightly contaminated PPE should be placed

in a sealed bag for hazardous waste disposal.[5]

Storage and Disposal:

Store hazardous waste containers in a designated, well-ventilated, and secure area.[5]
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Arrange for the pickup and disposal of hazardous waste through your institution's EHS office

or a licensed professional waste disposal service.[2][5]

Never dispose of Tyrosinase-IN-35 down the drain or in the regular trash.[5]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Tyrosinase-IN-35 from

receipt to disposal, emphasizing key safety and logistical checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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